Cas no 46126-83-4 (2,5-Pyridinediacetonitrile)
2,5-Pyridinediacetonitrile structure
Product Name:2,5-Pyridinediacetonitrile
CAS No:46126-83-4
MF:C9H7N3
MW:157.171981096268
CID:1061374
PubChem ID:55268106
Update Time:2025-08-05
2,5-Pyridinediacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyridinediacetonitrile
- 2,5-Pyridinediaceton
- SCHEMBL3673652
- 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
- DB-260403
- starbld0001785
- AKOS006314667
- 2,2'-(Pyridine-2,5-diyl)diacetonitrile
- 2-[5-(Cyanomethyl)pyridin-2-yl]acetonitrile; 2-[6-(cyanomethyl)pyridin-3-yl]acetonitrile
- 46126-83-4
- G90808
-
- Inchi: 1S/C9H7N3/c10-5-3-8-1-2-9(4-6-11)12-7-8/h1-2,7H,3-4H2
- InChI Key: QMTVTHRQZWBLQN-UHFFFAOYSA-N
- SMILES: N1C=C(CC#N)C=CC=1CC#N
Computed Properties
- Exact Mass: 157.063997236g/mol
- Monoisotopic Mass: 157.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 60.5Ų
2,5-Pyridinediacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P991810-100mg |
2,5-Pyridinediacetonitrile |
46126-83-4 | 100mg |
$207.00 | 2023-05-17 | ||
| TRC | P991810-1g |
2,5-Pyridinediacetonitrile |
46126-83-4 | 1g |
$ 1200.00 | 2023-09-06 | ||
| TRC | P991810-1000mg |
2,5-Pyridinediacetonitrile |
46126-83-4 | 1g |
$1642.00 | 2023-05-17 |
2,5-Pyridinediacetonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
46126-83-4 (2,5-Pyridinediacetonitrile) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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